Cas no 951888-83-8 (6-(2,4-Difluorophenyl)-6-oxohexanoic acid)

• Product Name: 6-(2,4-Difluorophenyl)-6-oxohexanoic acid
• CAS No: 951888-83-8
• MF: C₁₂H₁₂F₂O₃
• MW: 242.218690872192
• MDL: MFCD01320105
• CID: 4722329
• Update Time: 2025-06-08

6-(2,4-Difluorophenyl)-6-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,4-DIFLUOROPHENYL)-6-OXOHEXANOIC ACID
• 7066d
• BC4196497
• 6-(2,4-Difluorophenyl)-6-oxohexanoic acid

• MDL： MFCD01320105
• Inchi： 1S/C12H12F2O3/c13-8-5-6-9(10(14)7-8)11(15)3-1-2-4-12(16)17/h5-7H,1-4H2,(H,16,17)
• InChI Key： FQQOPNXAYXWRBX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CCCCC(=O)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• Topological Polar Surface Area: 54.4

Additional information on 6-(2,4-Difluorophenyl)-6-oxohexanoic acid

Introduction to 6-(2,4-Difluorophenyl)-6-oxohexanoic acid (CAS No. 951888-83-8) and Its Emerging Applications in Chemical Biology

6-(2,4-Difluorophenyl)-6-oxohexanoic acid, identified by the CAS number 951888-83-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of α-hydroxy carboxylic acids, characterized by the presence of both a carbonyl group and a hydroxyl group on the same carbon atom, which makes it a versatile intermediate in synthetic chemistry and a potential candidate for drug development. The 2,4-difluorophenyl moiety in its structure introduces fluorine atoms at specific positions, which can influence its reactivity, solubility, and biological activity, making it an intriguing subject for further investigation.

The synthesis of 6-(2,4-Difluorophenyl)-6-oxohexanoic acid involves multi-step organic reactions, typically starting from commercially available precursors such as 2,4-difluorobenzaldehyde. The introduction of the hexanoic acid side chain is achieved through condensation reactions followed by oxidation and hydrolysis steps. The precise control of reaction conditions is crucial to ensure high yield and purity, as impurities can significantly affect the compound's biological efficacy. Advanced synthetic techniques, including catalytic hydrogenation and enantioselective synthesis, have been employed to optimize the production process and enhance the compound's stereochemical purity.

In recent years, 6-(2,4-Difluorophenyl)-6-oxohexanoic acid has been explored for its potential applications in pharmaceutical research. Its structural features make it a promising scaffold for designing novel bioactive molecules. Specifically, the combination of the α-hydroxy carboxylic acid functionality and the electron-withdrawing effect of the fluorine atoms can modulate enzyme activity and receptor binding. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes involved in metabolic pathways relevant to inflammation and cancer. These findings have prompted further investigation into its mechanism of action and therapeutic potential.

One of the most compelling aspects of 6-(2,4-Difluorophenyl)-6-oxohexanoic acid is its role as a key intermediate in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of fluorinated amino acids, which are critical for developing peptide-based drugs with improved stability and bioavailability. The fluorine atoms can also enhance the metabolic half-life of drug candidates by resisting degradation processes such as hydrolysis. This property is particularly valuable in designing long-acting pharmaceuticals that require fewer dosing regimens.

The chemical biology community has also been interested in exploring the derivatives of 6-(2,4-Difluorophenyl)-6-oxohexanoic acid for their potential as probes in cellular studies. By modifying different parts of its structure, researchers can generate a library of compounds with varying biological activities. These derivatives can be used to investigate signaling pathways and identify new targets for therapeutic intervention. For example, modifications at the phenyl ring or the hexanoic acid side chain can alter interactions with specific proteins or enzymes, providing insights into disease mechanisms at a molecular level.

Recent advancements in computational chemistry have further enhanced the understanding of 6-(2,4-Difluorophenyl)-6-oxohexanoic acid's behavior. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets by simulating its three-dimensional structure and dynamics. These simulations can guide experimental design by identifying optimal binding orientations and predicting potential side effects. Additionally, machine learning algorithms have been applied to analyze large datasets containing structural and activity information, leading to more efficient drug discovery processes.

The environmental impact of synthesizing and using 6-(2,4-Difluorophenyl)-6-oxohexanoic acid is another area of consideration. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Continuous flow chemistry has emerged as a promising alternative to traditional batch processing methods, offering improved efficiency and sustainability. By integrating catalytic processes into continuous systems, researchers can achieve higher yields while consuming less energy and reducing environmental footprint.

Future directions for research on 6-(2,4-Difluorophenyl)-6-oxohexanoic acid include exploring its applications in material science and nanotechnology. The unique properties of this compound make it suitable for developing advanced materials with tailored functionalities. For instance, its ability to form stable complexes with metal ions could lead to novel catalysts or luminescent materials used in sensors and imaging devices. Furthermore, its compatibility with biodegradable polymers suggests potential applications in drug delivery systems designed for controlled release.

In conclusion, 6-(2 4-Difluorophenyl) - 6 - oxohexanoic acid (CAS No 951888 - 83 - 8 ) represents a fascinating compound with diverse applications across multiple scientific disciplines Its structural features offer opportunities for innovation in pharmaceuticals chemical biology material science and nanotechnology As research continues to uncover new possibilities this compound is poised to play an increasingly important role in advancing scientific knowledge and technological development